Cas no 1361858-80-1 (1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one)

1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one is a fluorinated and chlorinated biphenyl derivative with a propanone functional group, offering unique reactivity and structural properties for synthetic applications. Its biphenyl core, substituted with halogen atoms at strategic positions, enhances electronic effects and steric control, making it valuable in pharmaceutical and agrochemical intermediates. The fluorine and chlorine substituents contribute to improved metabolic stability and binding affinity in target molecules. The ketone group provides a versatile handle for further functionalization, enabling diverse chemical transformations. This compound is particularly useful in cross-coupling reactions and as a building block for complex molecular architectures, demonstrating high purity and consistent performance in specialized synthesis.

1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one structure

1361858-80-1 structure

Product Name:1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one

CAS No:1361858-80-1

MF:C₁₅H₁₁Cl₂FO

MW:297.151645898819

CID:4996292

Update Time:2025-05-27

1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one
- Inchi： 1S/C15H11Cl2FO/c1-2-14(19)9-6-7-13(18)10(8-9)15-11(16)4-3-5-12(15)17/h3-8H,2H2,1H3
- InChI Key： BNNGHTRIMOBMON-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1=C(C=CC(C(CC)=O)=C1)F)Cl

Computed Properties

Exact Mass: 296.017
Monoisotopic Mass: 296.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 17.1

1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004943-250mg	1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one	1361858-80-1	97%	250mg	489.60 USD	2021-07-05
Alichem	A011004943-500mg	1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one	1361858-80-1	97%	500mg	847.60 USD	2021-07-05
Alichem	A011004943-1g	1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one	1361858-80-1	97%	1g	1,504.90 USD	2021-07-05

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Additional information on 1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one

Comprehensive Overview of 1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one (CAS No. 1361858-80-1)

1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one (CAS No. 1361858-80-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique biphenyl backbone and halogenated substituents, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one features a propanone group attached to a dichloro-fluoro-biphenyl moiety. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. Recent studies have highlighted its potential role in modulating enzyme activity, making it a subject of interest in medicinal chemistry and biochemical research. The compound's CAS No. 1361858-80-1 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

In the context of current trends, 1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one aligns with the increasing demand for halogenated compounds in sustainable chemistry. With the rise of green synthesis methodologies, researchers are investigating eco-friendly routes to synthesize such molecules. The compound's fluorine and chlorine atoms contribute to its stability and bioavailability, traits highly sought after in modern drug design. These attributes also make it a candidate for high-throughput screening in pharmaceutical development.

Another area of interest is the compound's potential application in material science. Its aromatic and halogen-rich structure could be leveraged in the design of advanced polymers or coatings with enhanced durability and performance. Industries focused on electronic materials and nanotechnology are exploring its utility in creating next-generation functional materials. This versatility underscores the importance of CAS No. 1361858-80-1 in interdisciplinary research.

From a commercial perspective, 1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one is often discussed in forums related to chemical sourcing and custom synthesis. Suppliers and manufacturers frequently list this compound under its CAS number or IUPAC name, catering to the needs of laboratories and R&D facilities. The compound's purity and synthesis scalability are critical factors for buyers, driving innovations in process optimization and quality control.

In summary, 1-(2',6'-Dichloro-6-fluoro-biphenyl-3-yl)-propan-1-one (CAS No. 1361858-80-1) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a valuable asset in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to remain a key player in the advancement of scientific innovation.